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Compound of Interest

Compound Name:
2-Amino-4-methoxy-4-

methylpentanoic acid

CAS No.: 1698493-03-6

Cat. No.: B2929146

Get Quote

Chemical Identity & Structural Analysis
2-Amino-4-methoxy-4-methylpentanoic acid (also known as 4-Methoxyleucine or

-Methoxy-

-methylleucine) is a structural analog of L-leucine. It is characterized by the replacement of the

-hydrogen of the leucine side chain with a methoxy group, creating a sterically demanding and
lipophilic tertiary ether moiety.
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Parameter Value

IUPAC Name 2-Amino-4-methoxy-4-methylpentanoic acid

Common Name 4-Methoxyleucine

CAS Number 1698493-03-6

Molecular Formula

Molecular Weight 161.20 g/mol

SMILES CC(C)(OC)CC(N)C(=O)O

InChI Key LTDMWBCMUUSQGW-UHFFFAOYSA-N

Stereochemistry
Typically supplied as the (S)-enantiomer (L-

isomer) for biological compatibility.

Structural Logic
The compound retains the

-amino acid backbone essential for peptide bond formation but introduces a gem-dimethyl-
methoxy motif at the

-position.

Significance: This modification prevents metabolic oxidation at the

-carbon (a common degradation pathway for leucine) and alters the hydrogen-bonding
potential of the side chain.

Comparison: Unlike 4-hydroxyleucine (found in Fenugreek), the 4-methoxy variant is strictly

hydrophobic at the side-chain terminus, making it a critical probe for hydrophobic pockets in

receptors like mTORC1.
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Figure 1: Structural logic of 4-Methoxyleucine highlighting the functional impact of the gamma-

modification.

Synthesis & Production Methodologies
The synthesis of 2-Amino-4-methoxy-4-methylpentanoic acid is non-trivial due to the steric

hindrance at the tertiary

-carbon. The most robust route involves the functionalization of a dehydroleucine precursor.

Protocol: Solvomercuration-Demercuration Route
This method is preferred for its regioselectivity, ensuring the methoxy group adds to the tertiary

carbon (Markovnikov addition).

Phase 1: Precursor Assembly
Starting Material: Diethyl acetamidomalonate and Methallyl chloride (3-chloro-2-

methylpropene).

Alkylation: React in ethanol with Sodium Ethoxide (NaOEt) at reflux.

Mechanism:[1] The enolate of acetamidomalonate attacks the primary halide of methallyl

chloride.

Product: Diethyl 2-acetamido-2-(2-methylallyl)malonate.

Decarboxylation: Hydrolysis with dilute HCl followed by heat yields 4,5-Dehydroleucine (2-

amino-4-methylpent-4-enoic acid).

Phase 2: Functionalization (The Critical Step)
This phase installs the methoxy group.

Protection: Protect the amine (N-Boc) and carboxyl (Methyl ester) groups to prevent side

reactions.

Reagent:
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,

or

.

Solvomercuration:

Dissolve the protected intermediate in Methanol.

Add Mercuric Acetate (

) (1.1 eq).

Condition: Stir at

for 2-4 hours.

Mechanism:[1] Electrophilic attack of

on the double bond forms a mercurinium ion, which is opened by methanol at the more
substituted (tertiary) carbon.

Demercuration:

Add Sodium Borohydride (

) in NaOH solution at

.

Result: The C-Hg bond is reduced to a C-H bond, leaving the methoxy group intact.

Phase 3: Deprotection
Ester Hydrolysis: LiOH in THF/Water.

Boc Removal: TFA/DCM (1:1) or 4M HCl in Dioxane.

Purification: Ion-exchange chromatography (Dowex 50W) or Preparative HPLC.
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Figure 2: Step-by-step synthesis pathway via the solvomercuration of dehydroleucine.

Applications in Research & Drug Development
A. mTORC1 Signaling Probe
The mechanistic target of rapamycin complex 1 (mTORC1) is a central regulator of cell growth,

primarily sensed via cytosolic leucine levels.
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Mechanism: Leucine binds to Sestrin2, causing it to dissociate from GATOR2, thereby

activating mTORC1.

Utility: 4-Methoxyleucine acts as a non-metabolizable leucine mimetic. It binds to Sestrin2

with distinct kinetics, allowing researchers to decouple the signaling function of leucine from

its metabolic consumption (protein synthesis/oxidation).

B. Diagnostic Substrate (Microbiology)
Derivatives of 4-methoxyleucine (specifically chromogenic amides like 4-methoxyleucine-

-naphthylamide) are used to identify pathogenic bacteria.

Target:Neisseria gonorrhoeae.[2][3]

Action: This bacterium expresses a specific 4-methoxyleucine aminopeptidase.

Readout: Hydrolysis of the substrate releases

-naphthylamine, which reacts with a diazonium salt (e.g., Fast Garnet GBC) to produce a
visible color change. This distinguishes N. gonorrhoeae from other Neisseria species.[2][3]

C. Peptide Engineering (ADCs & Therapeutics)
In Antibody-Drug Conjugates (ADCs) and therapeutic peptides, replacing Leucine with 4-

Methoxyleucine offers:

Proteolytic Resistance: The bulky

-ether hinders access by chymotrypsin-like proteases.

Lipophilicity Modulation: The methoxy group reduces the overall lipophilicity (

) compared to a pure hydrocarbon chain, potentially improving solubility without sacrificing
receptor fit.

Analytical Data & Specifications
For quality control (QC) in research settings, the following specifications are standard.
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Test Specification Method

Purity (typically 98%)
HPLC (C18 column,

Acetonitrile/Water gradient)

Appearance
White to off-white crystalline

powder
Visual Inspection

Proton NMR (

)

0.95 (s, 3H), 1.05 (s, 3H), 1.8-

2.0 (m, 2H), 3.1 (s, 3H), 3.8 (t,

1H)

400 MHz NMR

Mass Spectrometry ESI-MS

Solubility
Soluble in Water, Methanol;

Slightly soluble in Ethanol
Saturation test
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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